Cas no 952183-50-5 (3-(3,4-Dichlorobenzyl)-3-formylpiperidine, N-BOC protected)

• Product Name: 3-(3,4-Dichlorobenzyl)-3-formylpiperidine, N-BOC protected
• CAS No: 952183-50-5
• MF: C₁₈ H₂₃ Cl₂ N O₃
• MW: 372
• MDL: MFCD09607941
• CID: 3032447
• Update Time: 2025-10-12

3-(3,4-Dichlorobenzyl)-3-formylpiperidine, N-BOC protected Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorobenzyl)-3-formylpiperidine, N-BOC protected
• tert-Butyl 3-(3,4-dichlorobenzyl)-3-formyltetrahydro-1(2H)-pyridinecarboxylate
• tert-butyl 3-[(3,4-dichlorophenyl)methyl]-3-formylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-[(3,4-dichlorophenyl)methyl]-3-formyl-, 1,1-dimethylethyl ester

• MDL： MFCD09607941
• Inchi： InChI=1S/C18H23Cl2NO3/c1-17(2,3)24-16(23)21-8-4-7-18(11-21,12-22)10-13-5-6-14(19)15(20)9-13/h5-6,9,12H,4,7-8,10-11H2,1-3H3
• InChI Key： OJHGWKQVXMNSCQ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCCC(C1)(Cc2ccc(c(c2)Cl)Cl)C=O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 458.0±45.0 °C at 760 mmHg
• Flash Point: 230.8±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(3,4-Dichlorobenzyl)-3-formylpiperidine, N-BOC protected Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3,4-Dichlorobenzyl)-3-formylpiperidine, N-BOC protected

3-(3,4-Dichlorobenzyl)-3-formylpiperidine, N-BOC Protected: A Comprehensive Overview

3-(3,4-Dichlorobenzyl)-3-formylpiperidine, N-BOC protected is a highly specialized organic compound with the CAS registry number 952183-50-5. This compound is a derivative of piperidine, a six-membered cyclic amine, and is characterized by the presence of a formyl group and a 3,4-dichlorobenzyl substituent. The N-BOC (tert-butoxycarbonyl) protection group adds an additional layer of functionality, making this compound particularly valuable in synthetic chemistry and drug discovery.

The structure of this compound is intriguing due to its combination of aromatic and aliphatic moieties. The piperidine ring serves as a versatile scaffold for various chemical modifications. The formyl group at the 3-position introduces aldehyde functionality, which can participate in numerous reactions such as condensations and oxidations. Meanwhile, the 3,4-dichlorobenzyl group imparts aromaticity and introduces steric and electronic effects that can influence the compound's reactivity and biological activity. The N-BOC group is commonly used to protect the amine functionality during synthesis, ensuring selective reactivity in multi-step reactions.

Recent advancements in synthetic chemistry have highlighted the importance of such compounds in the development of bioactive molecules. For instance, derivatives of piperidine are known to exhibit potential pharmacological activities, including anticonvulsant, analgesic, and anti-inflammatory properties. The presence of chlorine atoms in the benzyl group can enhance lipophilicity and improve drug-like properties such as permeability and bioavailability.

From a synthetic perspective, the preparation of 3-(3,4-dichlorobenzyl)-3-formylpiperidine involves a series of carefully designed steps. The introduction of the formyl group typically occurs via oxidation or alkylation reactions, while the benzyl substitution can be achieved through coupling reactions or nucleophilic aromatic substitutions. The N-BOC protection is often implemented using di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base such as pyridine or triethylamine.

The application of this compound extends beyond traditional organic synthesis. In medicinal chemistry, it serves as an intermediate for constructing complex molecules with potential therapeutic applications. For example, researchers have explored similar compounds in the context of kinase inhibitors and GPCR modulators. The combination of aldehyde and aromatic groups provides ample opportunities for further functionalization, enabling the creation of diverse pharmacophores.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of this compound. High-resolution mass spectrometry (HRMS) is particularly useful for determining the exact molecular formula and confirming the presence of all substituents.

Despite its complexity, 3-(3,4-dichlorobenzyl)-3-formylpiperidine is generally considered stable under normal storage conditions. However, it should be handled with care to avoid exposure to strong acids or bases that could lead to premature deprotection or degradation. Proper storage in inert containers under dry conditions is recommended to maintain its integrity.

In conclusion, 952183-50-5 represents a significant advancement in organic synthesis due to its unique structural features and versatile reactivity. Its role as an intermediate in drug discovery underscores its importance in contemporary chemical research. As new methodologies emerge for synthesizing and modifying such compounds, their potential applications are expected to expand further.